A metal-free tandem ring-opening/ring-closing strategy for the heterocyclic conversion of benzoxazin-4-ones to oxazolines†

RSC Advances Pub Date: 2016-01-08 DOI: 10.1039/C5RA23013F

Abstract

A facile metal-free tandem ring-opening/ring-closing strategy was developed for the synthesis of oxazolines in good to excellent reaction yields under mild reaction conditions. This reaction essentially describes a novel tool for the heterocyclic conversion of benzoxazin-4-ones to 2,5-disubstituted oxazolines directly in one-pot.

Graphical abstract: A metal-free tandem ring-opening/ring-closing strategy for the heterocyclic conversion of benzoxazin-4-ones to oxazolines
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